Cas no 338794-85-7 (5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione)

5-{[3-Methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione is a chemically synthesized barbiturate derivative featuring a methoxy-substituted phenyl ring and an allyloxy functional group. Its structure incorporates a conjugated system that enhances stability and potential reactivity in synthetic applications. The compound’s rigid framework and electron-rich moieties make it suitable for use as an intermediate in pharmaceutical research, particularly in the development of CNS-active agents. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The presence of both hydrophobic and polar substituents contributes to balanced solubility properties, aiding in formulation development. This compound is primarily utilized in controlled laboratory settings for specialized organic synthesis.
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione structure
338794-85-7 structure
Product Name:5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione
CAS No:338794-85-7
MF:
MW:
CID:4647954
Update Time:2025-11-01

5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

    • 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione

5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AI79350-1mg
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione
338794-85-7 >90%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI79350-5mg
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione
338794-85-7 >90%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI79350-10mg
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione
338794-85-7 >90%
10mg
$240.00 2024-04-20
A2B Chem LLC
AI79350-500mg
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione
338794-85-7 >90%
500mg
$720.00 2024-04-20
A2B Chem LLC
AI79350-1g
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione
338794-85-7 >90%
1g
$1295.00 2024-04-20
A2B Chem LLC
AI79350-5g
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione
338794-85-7 >90%
5g
$4744.00 2024-04-20
A2B Chem LLC
AI79350-10g
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione
338794-85-7 >90%
10g
$8767.00 2024-04-20
abcr
AB581186-500mg
5-{[2-(Allyloxy)-3-methoxyphenyl]methylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione; .
338794-85-7
500mg
€678.60 2024-08-02
abcr
AB581186-1g
5-{[2-(Allyloxy)-3-methoxyphenyl]methylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione; .
338794-85-7
1g
€1312.80 2024-08-02

Additional information on 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione

Introduction to 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione (CAS No. 338794-85-7)

5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione, with the CAS number 338794-85-7, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazinanes and features a unique structural arrangement that includes a methoxy-substituted phenyl ring and a propenyl ether moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various therapeutic and diagnostic purposes.

The molecular structure of 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione is characterized by its diazinane core, which is a six-membered ring containing two nitrogen atoms. The presence of the methoxy group on the phenyl ring enhances the compound's lipophilicity and stability, while the propenyl ether moiety introduces a degree of flexibility and reactivity. These features collectively contribute to the compound's potential as a lead molecule in drug discovery and development.

Recent studies have explored the biological activities of 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione. One notable area of research has been its anti-inflammatory properties. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione has also been investigated for its antioxidant properties. Studies have demonstrated that it can scavenge free radicals and protect cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases where oxidative stress plays a significant role in disease progression.

The pharmacokinetic profile of 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione has also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione (CAS No. 338794-85-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive lead molecule for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various medical conditions.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen